N-(3-fluorobenzyl)-2-(4-methylphenoxy)acetamide

• IUPAC Name: N-[(3-fluorophenyl)methyl]-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C16H16FNO2/c1-12-5-7-15(8-6-12)20-11-16(19)18-10-13-3-2-4-14(17)9-13/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key: BFAUQBHPZQJNIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NCC2=CC(=CC=C2)F
• Molecular Formula: C16H16FNO2
• Molecular Weight: 273.30 g/mol

Description

N-(3-fluorobenzyl)-2-(4-methylphenoxy)acetamide, also known as FBPA, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. FBPA belongs to the family of benzylacetamides and has been studied for its various biological properties.

Mechanism of Action

The exact mechanism of action of N-(3-fluorobenzyl)-2-(4-methylphenoxy)acetamide is not fully understood. However, it has been suggested that N-(3-fluorobenzyl)-2-(4-methylphenoxy)acetamide may act on the GABAergic system by enhancing GABAergic transmission. GABA is an inhibitory neurotransmitter that plays a crucial role in the regulation of neuronal activity. By enhancing GABAergic transmission, N-(3-fluorobenzyl)-2-(4-methylphenoxy)acetamide may reduce neuronal excitability and provide neuroprotection.
Biochemical and Physiological Effects:
N-(3-fluorobenzyl)-2-(4-methylphenoxy)acetamide has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain and reduce the levels of glutamate, an excitatory neurotransmitter. N-(3-fluorobenzyl)-2-(4-methylphenoxy)acetamide has also been shown to reduce the levels of pro-inflammatory cytokines and oxidative stress markers in the brain. These effects suggest that N-(3-fluorobenzyl)-2-(4-methylphenoxy)acetamide may have neuroprotective properties.

Advantages and Limitations for Lab Experiments

N-(3-fluorobenzyl)-2-(4-methylphenoxy)acetamide has several advantages for lab experiments. It is a stable compound and can be easily synthesized using a simple and efficient method. N-(3-fluorobenzyl)-2-(4-methylphenoxy)acetamide has also been shown to have low toxicity and is well-tolerated in animal models. However, there are also limitations to using N-(3-fluorobenzyl)-2-(4-methylphenoxy)acetamide in lab experiments. The exact mechanism of action is not fully understood, and more research is needed to elucidate the biological properties of N-(3-fluorobenzyl)-2-(4-methylphenoxy)acetamide.

Future Directions

N-(3-fluorobenzyl)-2-(4-methylphenoxy)acetamide has potential as a therapeutic agent for the treatment of various neurological disorders. Future research should focus on the development of more efficient synthesis methods and the elucidation of the exact mechanism of action of N-(3-fluorobenzyl)-2-(4-methylphenoxy)acetamide. Further studies are also needed to investigate the therapeutic potential of N-(3-fluorobenzyl)-2-(4-methylphenoxy)acetamide in human clinical trials.
Conclusion:
In conclusion, N-(3-fluorobenzyl)-2-(4-methylphenoxy)acetamide is a promising chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. The synthesis method is simple and efficient, and N-(3-fluorobenzyl)-2-(4-methylphenoxy)acetamide has been shown to have various biological properties. Further research is needed to fully understand the mechanism of action of N-(3-fluorobenzyl)-2-(4-methylphenoxy)acetamide and its potential as a therapeutic agent for the treatment of neurological disorders.

Synthesis Methods

N-(3-fluorobenzyl)-2-(4-methylphenoxy)acetamide can be synthesized using a simple and efficient method. The synthesis involves the reaction of 3-fluorobenzylamine with 4-methylphenoxyacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction takes place under mild conditions and yields N-(3-fluorobenzyl)-2-(4-methylphenoxy)acetamide as a white crystalline solid.

Scientific Research Applications

N-(3-fluorobenzyl)-2-(4-methylphenoxy)acetamide has been studied for its various biological properties. It has been shown to exhibit anticonvulsant, anxiolytic, and antidepressant activities in animal models. N-(3-fluorobenzyl)-2-(4-methylphenoxy)acetamide has also been studied for its potential as a therapeutic agent for the treatment of neuropathic pain, Alzheimer's disease, and epilepsy.